1,3-Diaminopropane
1,3-Diaminopropane
1,3-diaminopropane is a water-white mobile liquid with an odor of amine. (NTP, 1992)
Trimethylenediamine is an alkane-alpha,omega-diamine comprising a propane skeleton with amino substituents at positions 1 and 3. It has a role as a reagent, a human metabolite and a mouse metabolite. It is a conjugate base of a trimethylenediaminium.
1,3-Diaminopropane is a natural product found in Cyanidium caldarium, Medicago sativa, and other organisms with data available.
1,3-Diaminopropane is a metabolite found in or produced by Saccharomyces cerevisiae.
Trimethylenediamine is an alkane-alpha,omega-diamine comprising a propane skeleton with amino substituents at positions 1 and 3. It has a role as a reagent, a human metabolite and a mouse metabolite. It is a conjugate base of a trimethylenediaminium.
1,3-Diaminopropane is a natural product found in Cyanidium caldarium, Medicago sativa, and other organisms with data available.
1,3-Diaminopropane is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
109-76-2
VCID:
VC20848074
InChI:
InChI=1S/C3H10N2/c4-2-1-3-5/h1-5H2
SMILES:
C(CN)CN
Molecular Formula:
C3H10N2
Molecular Weight:
74.13 g/mol
1,3-Diaminopropane
CAS No.: 109-76-2
Reference Standards
Cat. No.: VC20848074
Molecular Formula: C3H10N2
Molecular Weight: 74.13 g/mol
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| Description | 1,3-diaminopropane is a water-white mobile liquid with an odor of amine. (NTP, 1992) Trimethylenediamine is an alkane-alpha,omega-diamine comprising a propane skeleton with amino substituents at positions 1 and 3. It has a role as a reagent, a human metabolite and a mouse metabolite. It is a conjugate base of a trimethylenediaminium. 1,3-Diaminopropane is a natural product found in Cyanidium caldarium, Medicago sativa, and other organisms with data available. 1,3-Diaminopropane is a metabolite found in or produced by Saccharomyces cerevisiae. |
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| CAS No. | 109-76-2 |
| Molecular Formula | C3H10N2 |
| Molecular Weight | 74.13 g/mol |
| IUPAC Name | propane-1,3-diamine |
| Standard InChI | InChI=1S/C3H10N2/c4-2-1-3-5/h1-5H2 |
| Standard InChI Key | XFNJVJPLKCPIBV-UHFFFAOYSA-N |
| SMILES | C(CN)CN |
| Canonical SMILES | C(CN)CN |
| Boiling Point | 275.9 °F at 738 mmHg (NTP, 1992) 139.80 °C. @ 760.00 mm Hg |
| Flash Point | 75 °F (NTP, 1992) |
| Melting Point | 10 °F (NTP, 1992) -12 °C |
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